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Imatinib (Piperidine)-1-oxide Imatinib (Piperidine)-1-oxide
Brand Name: Vulcanchem
CAS No.: 938082-57-6
VCID: VC0140773
InChI: InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(38)16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
SMILES: CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CCN(CC3)C)[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Molecular Formula: C29H31N7O2
Molecular Weight: 509.614

Imatinib (Piperidine)-1-oxide

CAS No.: 938082-57-6

Reference Standards

VCID: VC0140773

Molecular Formula: C29H31N7O2

Molecular Weight: 509.614

Imatinib (Piperidine)-1-oxide - 938082-57-6

CAS No. 938082-57-6
Product Name Imatinib (Piperidine)-1-oxide
Molecular Formula C29H31N7O2
Molecular Weight 509.614
IUPAC Name 4-[(4-methyl-1-oxidopiperazin-1-ium-1-yl)methyl]-N-[4-methyl-3-[(4-pyridin-3-ylpyrimidin-2-yl)amino]phenyl]benzamide
Standard InChI InChI=1S/C29H31N7O2/c1-21-5-10-25(18-27(21)34-29-31-13-11-26(33-29)24-4-3-12-30-19-24)32-28(37)23-8-6-22(7-9-23)20-36(38)16-14-35(2)15-17-36/h3-13,18-19H,14-17,20H2,1-2H3,(H,32,37)(H,31,33,34)
Standard InChIKey JOLLULXEPUYESM-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)NC(=O)C2=CC=C(C=C2)C[N+]3(CCN(CC3)C)[O-])NC4=NC=CC(=N4)C5=CN=CC=C5
Synonyms 4-[(4-Methyl-1-oxido-1-piperazinyl)methyl]-N-[4-methyl-3-[[4-(3-pyridinyl)-2-pyrimidinyl]amino]phenyl]benzamide;
PubChem Compound 71749456
Last Modified Dec 05 2021
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